Cas no 887888-59-7 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide)
N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,5-dimethylbenzamide
- N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide
-
- Inchi: 1S/C21H22N4O3S/c1-13-5-6-14(2)19(11-13)20(26)24-17-7-9-18(10-8-17)29(27,28)25-21-22-15(3)12-16(4)23-21/h5-12H,1-4H3,(H,24,26)(H,22,23,25)
- InChI Key: KSFHYCACWGFYCL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC(C)=CC=C1C
N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3016-0161-2μmol |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-5μmol |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-10μmol |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-20μmol |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-1mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-2mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-3mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-4mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-5mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3016-0161-10mg |
N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-2,5-dimethylbenzamide |
887888-59-7 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide
Professional Introduction to N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide (CAS No. 887888-59-7)
N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 887888-59-7, represents a novel class of molecules with potential applications in addressing various biological targets. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense study for medicinal chemists and biologists alike.
The molecular structure of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide consists of several key components that contribute to its unique properties. The presence of a 4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl moiety introduces a sulfonamide group, which is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the 2,5-dimethylbenzamide part of the molecule provides a rigid aromatic backbone that can enhance the compound's stability and bioavailability.
In recent years, there has been a surge in research focused on developing new therapeutic agents targeting inflammation and immunomodulation. The sulfonamide group in N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide has been identified as a promising scaffold for designing molecules that can modulate immune responses. Studies have shown that sulfonamides can interact with various enzymes and receptors involved in inflammatory pathways, making them valuable candidates for drugs aimed at treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, the dimethylpyrimidine moiety in the compound's structure has been implicated in enhancing binding affinity to biological targets. This feature is particularly relevant in the context of drug development, where optimizing binding interactions can lead to more effective therapeutic outcomes. The dimethylpyrimidine group is known to improve solubility and metabolic stability, which are critical factors for the pharmacokinetic profile of a drug candidate.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Using molecular docking simulations, scientists have been able to explore the interactions between N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide and various protein targets. These studies have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The ability to predict these interactions has significantly accelerated the drug discovery process.
The synthesis of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations have been particularly useful in constructing the complex framework of this molecule. The efficiency of these synthetic methods has made it possible to produce sufficient quantities of the compound for further biological testing.
Preclinical studies have begun to explore the pharmacological properties of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide. Initial results indicate that the compound exhibits significant anti-inflammatory activity in cell-based assays. Specifically, it has demonstrated the ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). These findings are particularly encouraging given the growing body of evidence supporting the role of inflammation in various chronic diseases.
Additionally, research has suggested that N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide may have neuroprotective effects. Studies using in vitro models have shown that the compound can protect neurons from oxidative stress-induced damage. This property is particularly relevant given the increasing recognition of neuroinflammation as a contributing factor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further investigation is warranted to fully elucidate these potential therapeutic benefits.
The development of new drugs often involves careful consideration of their potential side effects and toxicity profiles. Preliminary toxicology studies on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide have shown promising results regarding safety. The compound has demonstrated low toxicity at tested doses in animal models, suggesting that it may be well-tolerated by humans if used therapeutically. However, comprehensive toxicological assessments are still needed before any clinical trials can be initiated.
The future direction of research on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, researchers are looking into optimizing its chemical structure to enhance its efficacy and reduce any potential side effects.
In conclusion,N-{4-(4,6-DIMETHYLPYRIMIDIN - 2-YL)SULFAMOYLPHENYL } - 25-DIMETHYLBENZAMIDE (CAS NO . 887888 - 59 - 7) is a promising chemical entity with significant potential in pharmaceutical applications . Its unique structural features , coupled with preliminary evidence suggesting its biological activity , make it an exciting candidate for further investigation . As research continues , this compound holds promise for contributing to advancements in treating various inflammatory and neurodegenerative disorders . p >
887888-59-7 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,5-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)